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Compound of Interest

Compound Name: RV-1729

Cat. No.: B610608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RV-1729 is a potent and selective dual inhibitor of phosphoinositide 3-kinase delta (PI3Kδ) and

gamma (PI3Kγ), two key enzymes involved in the regulation of immune and inflammatory

responses.[1][2][3] Preclinical studies have demonstrated the efficacy of RV-1729 in murine

models of respiratory diseases, particularly asthma and chronic obstructive pulmonary disease

(COPD), where it has been shown to modulate inflammatory cell infiltration.[1][2][3] Notably, in

animal models, dual inhibition of PI3Kγ/δ, as achieved by RV-1729, effectively reduces the

proportion of eosinophils and exhibits prolonged lung retention, highlighting its potential for

inhaled therapeutic applications.[1]

These application notes provide a detailed overview of the available preclinical data and

protocols for the use of RV-1729 in in vivo mouse models of airway inflammation. The

information is intended to guide researchers in designing and executing studies to further

evaluate the therapeutic potential of this compound.

Mechanism of Action: PI3Kδ/γ Signaling Pathway
RV-1729 exerts its therapeutic effects by inhibiting the PI3Kδ and PI3Kγ isoforms, which are

predominantly expressed in hematopoietic cells and play crucial roles in the activation and

trafficking of leukocytes. Inhibition of these kinases blocks the conversion of

phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate
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(PIP3), a critical second messenger in intracellular signaling. This disruption of the PI3K

pathway ultimately leads to the attenuation of downstream signaling cascades, such as the

Akt/mTOR pathway, which are vital for cell growth, proliferation, survival, and inflammatory

responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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